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Compound of Interest |

(3-Isothiocyanatophenyl)boronic
Compound Name: _
acid
CAS No.: 133887-74-8
Cat. No.: B139284
- 7

(3-Isothiocyanatophenyl)boronic acid is a solid, typically an off-white powder, that
possesses two distinct functional groups which dictate its hazard profile.[2] A formal Safety
Data Sheet (SDS) for this specific compound is not readily available, therefore, a composite
hazard assessment based on closely related analogs is scientifically prudent.

e The Phenylboronic Acid Moiety: This group is generally associated with moderate acute oral
toxicity, skin and eye irritation, and respiratory tract irritation.[2][3][4] Boronic acids, as a
class, are known irritants.

e The Isothiocyanate Moiety: This functional group is the primary driver of acute toxicity.
Isothiocyanates are known lachrymators and are often highly toxic and corrosive. Analogs
such as Allyl Isothiocyanate are classified as fatal if inhaled or in contact with skin and can
cause severe skin burns and allergic reactions. The SDS for 3-Cyanophenylboronic acid,
which also features a reactive nitrogen-containing group, indicates high toxicity across oral,
dermal, and inhalation routes.[5]

Based on this composite analysis, a conservative and safe approach assumes (3-
Isothiocyanatophenyl)boronic acid presents a significant health hazard.

Anticipated GHS Classification
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The following table synthesizes the likely hazard classifications, adopting the most stringent
warnings from analogous compounds.
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Rationale | Source

Hazard Class Category Hazard Statement
Analogs
o Based on 3-
- H301: Toxic if _
Acute Toxicity, Oral Category 3 Cyanophenylboronic
swallowed .
Acid[5]
Inferred from
H310/H311: Isothiocyanate
Acute Toxicity, Dermal  Category 2/3 Fatal/Toxic in contact reactivity & 3-
with skin Cyanophenylboronic
Acid[5]
Inferred from
o Isothiocyanate
Acute Toxicity, H330/H331.: o
) Category 2/3 o reactivity & 3-
Inhalation Fatal/Toxic if inhaled )
Cyanophenylboronic
Acid[5]
Combination of
H314/H315: Causes )
) ) Isothiocyanate
Skin severe skin burns and

Corrosion/Irritation

Category 1B/2

eye damage / Causes

skin irritation

corrosivity and
Boronic Acid

irritation[3]

Serious Eye

H318: Causes serious

Inferred from

Isothiocyanate

o Category 1 corrosivity and
Damage/Irritation eye damage ) )
Boronic Acid
irritation[3]
Respiratory/Skin H317: May cause an A known hazard for
L Category 1 o : —
Sensitization allergic skin reaction some isothiocyanates
B Common to both
Specific Target Organ )
o ] H335: May cause Phenylboronic
Toxicity (Single Category 3

Exposure)

respiratory irritation

Acids[3][4] and

Isothiocyanates
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The Core of Safety: Engineering Controls and
Personal Protective Equipment (PPE)

Given the high likelihood of severe toxicity, particularly via inhalation and dermal routes,
rigorous controls are not merely recommended; they are essential. The principle of "as low as
reasonably practicable" (ALARP) must be applied to exposure.

Engineering Controls: The First Line of Defense

All manipulations of solid (3-isothiocyanatophenyl)boronic acid and its solutions must be
conducted within a certified and properly functioning chemical fume hood.[6] The causality here
is clear: the isothiocyanate group's volatility and high inhalation toxicity mean that even minute
guantities of airborne dust or vapor can be hazardous.[5] A standard laboratory bench is
unacceptable. The facility should also be equipped with an eyewash station and a safety
shower in close proximity to the workstation.[2][5]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

A multi-layered PPE approach is required to create a self-validating system of protection.
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PPE Category

Specification

Rationale for Selection

Hand Protection

Nitrile gloves (double-gloving

recommended)

Protects against dermal
absorption, which is a primary
exposure route.[5] Double-
gloving provides a fail-safe; if
the outer glove is
compromised, the inner glove
maintains a barrier while the

outer is replaced.

Eye Protection

Tight-fitting safety goggles or a
full-face shield

Protects against dust particles
and splashes. Standard safety
glasses are insufficient. A face
shield is recommended when

handling larger quantities.[2][7]

Skin and Body

Chemical-resistant laboratory
coat (fully fastened) with long

sleeves

Prevents incidental skin

contact from spills or dust.[7]

Respiratory

Use within a chemical fume
hood is the primary control. For
non-routine operations (e.g.,
spill cleanup), a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors and

particulates is necessary.

This is a critical control to
prevent inhalation of what is

likely a highly toxic compound.

[5]

Workflow for Safe Handling and Manipulation

The following diagram outlines the mandatory workflow for handling (3-

isothiocyanatophenyl)boronic acid, from retrieval to use. This protocol is designed as a self-

validating system; a failure at any step requires a return to a safe state.
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Safe Handling Workflow for (3-Isothiocyanatophenyl)boronic acid
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A
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\ .
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in Desiccator
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\
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(if applicable)
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Shutdown
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~ N\

Dispose of Outer Gloves
in Hazardous Waste

NS
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Waste Streams
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Click to download full resolution via product page

Caption: A mandatory workflow for handling (3-Isothiocyanatophenyl)boronic acid.
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Storage and Stability: Preserving Integrity
Storage Conditions

(3-Isothiocyanatophenyl)boronic acid is susceptible to degradation from both moisture and
air. The boronic acid moiety can dehydrate to form boroxines (anhydrides), and both functional
groups can be sensitive to oxidation.

Temperature: Keep refrigerated (2-8 °C).[2][8]

o Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen).[2][8] This is crucial
to prevent slow degradation and maintain the compound's reactivity and purity.

o Container: Use a tightly sealed container, preferably with a PTFE-lined cap.[5][9]

e Location: Store in a dry, well-ventilated, and designated area for toxic chemicals.[3][5] The
storage location should be locked.[5]

Incompatibilities

To prevent hazardous reactions, segregate this compound from:

o Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[2]
e Strong Acids and Bases: Can catalyze decomposition.[2]

o Water/Moisture: Promotes the formation of anhydrides and can hydrolyze the isothiocyanate
group.[8][9]

The following diagram illustrates the key relationships in maintaining chemical stability.
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Proper Storage:
- Refrigerated (2-8°C)
- Inert Atmosphere (Ar/N2)
- Tightly Sealed
- Dry

Incompatible Conditions:
- Moisture/Humidity (3-Isothiocyanatophenyl)boronic acid

- Strong Oxidizers (Stable State)
- Air (Oxygen)

\

\
\
\‘ Degrades via

Degraded/

Unreactive Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [A Synthesis of Hazard Intelligence: Understanding the
Reactivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139284+#safety-and-handling-of-3-
isothiocyanatophenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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